Cas no 2126161-24-6 (5-(Aminomethyl)nicotinonitrile dihydrochloride)

• Product Name: 5-(Aminomethyl)nicotinonitrile dihydrochloride
• CAS No: 2126161-24-6
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• CID: 4639089
• Update Time: 2025-10-30

5-(Aminomethyl)nicotinonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)nicotinonitrile dihydrochloride
• 5-(aminomethyl)pyridine-3-carbonitrile dihydrochloride
• BKD16124
• 5-(aminomethyl)pyridine-3-carbonitrile;dihydrochloride

• Inchi： 1S/C7H7N3.2ClH/c8-2-6-1-7(3-9)5-10-4-6;;/h1,4-5H,2,8H2;2*1H
• InChI Key： JVQBCISOMUSWSM-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC1C=NC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)nicotinonitrile dihydrochloride

Introduction to 5-(Aminomethyl)nicotinonitrile dihydrochloride (CAS No. 2126161-24-6)

5-(Aminomethyl)nicotinonitrile dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2126161-24-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines a nitrile group with an aminomethyl substituent, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic protocols and biological assays.

The molecular framework of 5-(Aminomethyl)nicotinonitrile dihydrochloride consists of a pyridine core substituted with an amino group linked to a methyl group, which is further functionalized with a nitrile moiety. This structural arrangement imparts distinct chemical reactivity, enabling diverse transformations that are useful in the synthesis of more complex molecules. The presence of both nucleophilic and electrophilic centers within the same molecule allows for versatile cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heterocyclic systems.

In recent years, the pharmaceutical industry has shown increasing interest in nicotinamide derivatives due to their biological significance. The pyridine scaffold is a common motif in many bioactive molecules, including drugs targeting neurological disorders, infectious diseases, and metabolic conditions. The nitrile group in 5-(Aminomethyl)nicotinonitrile dihydrochloride can undergo hydrolysis to form carboxylic acids or reduction to amides, providing pathways to introduce carboxylic acid or amine functionalities into target molecules. This flexibility makes it a valuable building block for designing novel therapeutic agents.

One of the most compelling aspects of 5-(Aminomethyl)nicotinonitrile dihydrochloride is its potential role in developing small-molecule modulators of enzyme activity. Enzymes such as kinases and phosphodiesterases play crucial roles in cellular signaling pathways, and their inhibition or activation can lead to therapeutic benefits. The compound’s ability to serve as a precursor for synthesizing kinase inhibitors has been explored in several academic studies. For instance, derivatives of this molecule have been investigated for their ability to modulate tyrosine kinase activity, which is relevant in oncology research.

Recent advancements in computational chemistry have further enhanced the utility of 5-(Aminomethyl)nicotinonitrile dihydrochloride. Molecular modeling studies have revealed that its structure can be optimized to improve binding affinity to specific protein targets. By leveraging virtual screening techniques, researchers can identify structural analogs with enhanced potency and selectivity. This approach has been particularly effective in identifying lead compounds for drug development pipelines.

The synthesis of 5-(Aminomethyl)nicotinonitrile dihydrochloride involves multi-step organic transformations that highlight the compound’s synthetic versatility. Starting from commercially available pyridine derivatives, the introduction of the aminomethyl group can be achieved through nucleophilic substitution reactions, while the nitrile functionality can be incorporated via cyanation reactions. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt, which is typically more stable and crystalline than the free base form.

In clinical research settings, 5-(Aminomethyl)nicotinonitrile dihydrochloride has been used as an intermediate in the preparation of novel drug candidates. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For example, derivatization of the nitrile group into amides or esters can alter the compound’s pharmacological profile, making it more suitable for oral administration or targeted delivery systems.

The growing interest in personalized medicine has also spurred investigations into how 5-(Aminomethyl)nicotinonitrile dihydrochloride can be utilized in tailored therapeutic strategies. By understanding how different patient populations metabolize this compound or its derivatives, researchers can develop more effective treatment regimens. Additionally, its role as a scaffold for structure-activity relationship (SAR) studies has been instrumental in optimizing drug candidates for specific indications.

From an industrial perspective, the production of 5-(Aminomethyl)nicotinonitrile dihydrochloride on an industrial scale presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure cost-effectiveness and scalability while maintaining high purity standards required for pharmaceutical applications. Advances in green chemistry principles have encouraged researchers to explore solvent-free reactions or catalytic methods that minimize waste and energy consumption.

The future prospects of 5-(Aminomethyl)nicotinonitrile dihydrochloride are promising, with ongoing research exploring its potential in areas beyond traditional drug development. Its unique structural features make it an attractive candidate for materials science applications, such as conductive polymers or organic electronics components. Additionally, its ability to interact with biological systems suggests possible uses in diagnostic imaging or biosensing technologies.

In conclusion,5-(Aminomethyl)nicotinonitrile dihydrochloride (CAS No. 2126161-24-6) represents a versatile and valuable compound with broad applications across pharmaceutical chemistry and beyond. Its structural features enable diverse synthetic transformations and biological interactions, making it a cornerstone in modern drug discovery efforts. As research continues to uncover new methodologies and applications,5-(Aminomethyl)nicotinonitrile dihydrochloride is poised to remain at the forefront of scientific innovation.